Cas no 1212853-31-0 ((3S)-3-amino-3-(2,3-dimethylphenyl)propan-1-ol)

(3S)-3-amino-3-(2,3-dimethylphenyl)propan-1-ol structure
1212853-31-0 structure
Product Name:(3S)-3-amino-3-(2,3-dimethylphenyl)propan-1-ol
CAS No:1212853-31-0
MF:C11H17NO
MW:179.258783102036
CID:5596150
PubChem ID:93984180
Update Time:2023-11-24

(3S)-3-amino-3-(2,3-dimethylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • METHYL (3S)-3-AMINO-3-(3-METHOXY-2-METHYLPHENYL)PROPANOATE
    • (3S)-3-AMINO-3-(2,3-DIMETHYLPHENYL)PROPAN-1-OL
    • Benzenepropanol, γ-amino-2,3-dimethyl-, (γS)-
    • N15231
    • 1212853-31-0
    • EN300-1163889
    • (3S)-3-amino-3-(2,3-dimethylphenyl)propan-1-ol
    • Inchi: 1S/C11H17NO/c1-8-4-3-5-10(9(8)2)11(12)6-7-13/h3-5,11,13H,6-7,12H2,1-2H3/t11-/m0/s1
    • InChI Key: GRABBATVFYPVQL-NSHDSACASA-N
    • SMILES: C(O)C[C@H](N)C1=CC=CC(C)=C1C

Computed Properties

  • Exact Mass: 179.131014166g/mol
  • Monoisotopic Mass: 179.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 1.034±0.06 g/cm3(Predicted)
  • Boiling Point: 328.8±37.0 °C(Predicted)
  • pka: 14.93±0.10(Predicted)

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